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Compound of Interest

Compound Name: 1,2-Dichloro-2-butene

Cat. No.: B087124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the positional isomers of

dichlorobutene (C₄H₆Cl₂), focusing on their synthesis, physical properties, and spectroscopic

characterization. Dichlorobutenes are important intermediates in organic synthesis, notably in

the production of chloroprene and other commercially significant compounds. Understanding

the distinct properties of each isomer is crucial for optimizing reaction conditions and achieving

desired synthetic outcomes.

Overview of Dichlorobutene Isomers
Dichlorobutene exists in several positional isomers, each of which can also exhibit

stereoisomerism (cis/trans or E/Z isomerism). The primary isomers are derived from the

chlorination of 1,3-butadiene, which can undergo 1,2- and 1,4-addition reactions. Subsequent

isomerization can further alter the distribution of these products. The main positional isomers

are:

1,4-dichloro-2-butene

3,4-dichloro-1-butene

1,2-dichloro-2-butene

2,3-dichloro-1-butene
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1,3-dichloro-2-butene

1,1-dichloro-2-butene

1,3-dichloro-1-butene

2,3-dichloro-2-butene

The relationship between the primary products of butadiene chlorination and their isomerization

is illustrated in the following diagram.
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Synthesis

Separation and Isomerization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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